Cas no 2172589-33-0 (5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172589-33-0
• MF: C₉H₁₃F₂N₃O₂
• MW: 233.215228796005
• CID: 5792564
• PubChem ID: 165780830
• Update Time: 2025-06-08

5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172589-33-0
• EN300-1594724

• Inchi： 1S/C9H13F2N3O2/c1-3-6(5-16-2)14-8(9(10)11)7(4-15)12-13-14/h4,6,9H,3,5H2,1-2H3
• InChI Key： HNKITNVIAHNHCN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(COC)CC)F

Computed Properties

• Exact Mass: 233.09758299g/mol
• Monoisotopic Mass: 233.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

5-(Difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172589-33-0): A Comprehensive Overview

5-(Difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172589-33-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The combination of a difluoromethyl group and a methoxybutyl substituent on a 1,2,3-triazole scaffold provides a robust platform for exploring its biological activities and pharmacological properties.

The 1,2,3-triazole core is a well-known heterocyclic moiety that has been extensively studied for its diverse biological activities. The presence of this scaffold in 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde contributes to its stability and reactivity, making it an attractive candidate for drug discovery. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of compounds, while the methoxybutyl substituent can influence the lipophilicity and solubility properties.

Recent studies have highlighted the potential of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has also shown promising anticancer activity. Studies conducted by a team at the National Cancer Institute have reported that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective toxicity towards cancer cells is attributed to the unique structural features of the compound, which allow it to interact with specific cellular targets.

The pharmacokinetic profile of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

The synthesis of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that includes the formation of the 1,2,3-triazole ring via click chemistry and subsequent functionalization steps to introduce the difluoromethyl and methoxybutyl groups. The modular nature of this synthetic route allows for easy modification and optimization of the compound's structure to enhance its biological activities.

In conclusion, 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172589-33-0) represents a promising lead compound with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its full therapeutic potential and optimize its clinical utility.